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Compound of Interest

Compound Name: Methyl 4-bromocrotonate

Cat. No.: B144556

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols, handling procedures, and
emergency responses required when working with Methyl 4-bromocrotonate (CAS No. 1117-
71-1). Due to its hazardous properties, strict adherence to these guidelines is crucial to ensure
a safe laboratory environment.

Section 1: Chemical and Physical Properties

Methyl 4-bromocrotonate is a halogenated a,3-unsaturated ester.[1] It presents as a liquid
that is pale yellow to orange in color.[2][3] A summary of its key physical and chemical
properties is provided in Table 1.

Table 1: Physical and Chemical Properties of Methyl 4-bromocrotonate
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Property Value Source(s)
CAS Number 1117-71-1 [2][4]
Molecular Formula CsH7BrO:z [11[415]
Molecular Weight 179.01 g/mol [1]
Physical State Liquid [3161[7]
Appearance Yellow / Pale yellow [31[6]1[7]
Boiling Point 83-85°C (181.4-185 °F) [3161[7]
@ 13 mmHg [3][6]

Flash Point 91 °C (195.8 °F) [3][6]
Density 1.49-1.52 g/cm3 [1]
Stability Stable under recommended

storage conditions.[2][7]

Section 2: Hazard Identification and Classification

Methyl 4-bromocrotonate is classified as a hazardous substance that can cause severe skin

burns, serious eye damage, and respiratory irritation.[1][2][6] It is also a combustible liquid.[2]

[7] The Globally Harmonized System (GHS) classification is detailed in Table 2.

Table 2: GHS Hazard Classification for Methyl 4-bromocrotonate
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Hazard Class Category Hazard Statement Source(s)
o H227: Combustible

Flammable Liquids 4 o [2]
liquid
H314: Causes severe

Skin skin burns and eye

_ o 1C/2 [2][6]

Corrosion/Irritation damage / H315:
Causes skin irritation

Serious Eye 1 H318: Causes serious 2]

Damage/Irritation eye damage

Specific Target Organ

o ) H335: May cause

Toxicity (Single 3 ) o [2]
respiratory irritation

Exposure)

Section 3: Risk Assessment and Control Workflow

A systematic approach to risk assessment is mandatory before handling Methyl 4-

bromocrotonate. The following workflow diagram illustrates the key steps in identifying,

evaluating, and controlling exposure risks.
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Risk Assessment and Control Workflow
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Section 4: Experimental Protocols: Safe Handling
and Storage

Adherence to strict protocols is essential to minimize exposure and ensure safety.

Protocol for Handling

o Ventilation: Always handle Methyl 4-bromocrotonate inside a certified chemical fume hood
to prevent inhalation of vapors.[5][6][7]

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.[2][6]

e Avoid Contact: Prevent contact with eyes, skin, and clothing.[2][7] Do not breathe mists or
vapors.[6][7]

« Ignition Sources: Keep the substance away from open flames, hot surfaces, and other
sources of ignition.[2][6][7] Take precautionary measures against static discharge.

» Hygiene: Do not eat, drink, or smoke in the handling area.[4][7] Wash hands thoroughly with
soap and water after handling and before leaving the laboratory.[4][7] Contaminated work
clothes should be laundered separately before reuse.[4]

o Container Management: Keep containers securely sealed when not in use.[4][7] Avoid
physical damage to containers.[4]

Protocol for Storage

e Location: Store in a cool, dry, and well-ventilated area designated as a corrosives area.[4][6]

[7]

o Temperature: To maintain product quality, keep refrigerated.[3][6][7] Some suppliers
recommend storage at -20°C for long-term stability.[5]

e Security: Store in a locked cabinet or area accessible only to authorized personnel.[2][4]

e Incompatibilities: Store away from incompatible materials such as acids, bases, strong
oxidizing agents, and reducing agents.[3][6][7]
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» Containers: Keep in the original, tightly closed container.[4][7] Ensure all containers are
clearly labeled and regularly inspected for leaks.[4]

Section 5: Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles with side-shields or a face shield
that complies with EN166 or NIOSH standards.[2][4][6] Contact lenses may pose a special
hazard and should be avoided.[4]

e Skin Protection:

o Hand Protection: Wear chemical-resistant gloves (e.qg., light-weight rubber gloves).[4] The
specific glove material and thickness must be selected based on the duration and nature
of the handling task.

o Body Protection: Wear a flame-retardant lab coat and, if splashing is possible, impervious
clothing to prevent skin exposure.[2][6]

o Respiratory Protection: All work should be performed in a chemical fume hood.[6][7] If a
fume hood is not available or if exposure limits are exceeded, a NIOSH/MSHA-approved
respirator with an appropriate cartridge (e.g., Type ABEK) must be used.[6]

Section 6: Emergency Procedures

Immediate and appropriate response to emergencies is critical.

First Aid Measures

The following diagram outlines the initial response protocol for various exposure routes.
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First Aid Response Protocol for Exposure

General Advice: In all cases, show the Safety Data Sheet (SDS) to the attending medical
personnel.[6] Immediate medical attention is required for all exposure routes.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[6] Remove contact lenses if present and easy to do.[4] Promptly call a physician.

[2]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
copious amounts of water (and soap, if available) for at least 15 minutes.[4][5][6] Call a
physician immediately.[6]

Inhalation: Move the person to fresh air.[2][4][5] If breathing is difficult or has stopped,
provide artificial respiration, avoiding mouth-to-mouth resuscitation.[2][6] Call a physician
immediately.[6]

Ingestion: Do NOT induce vomiting.[2] Wash out the mouth with water and give a glass of
water to drink.[2][4] Never give anything by mouth to an unconscious person.[3][6] Call a
physician or poison control center immediately.[4][6]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, dry sand, or
alcohol-resistant foam.[2][3][6] A water mist may be used to cool closed containers.[3][6]

o Special Hazards: The substance is a combustible liquid.[3] Thermal decomposition can
release irritating and toxic gases, including carbon monoxide, carbon dioxide, and hydrogen
bromide.[3][6][7] Containers may explode when heated.[3][6]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[2][5][6]

Accidental Release Measures

» Personal Precautions: Evacuate all non-essential personnel from the area.[2][6] Remove all
sources of ignition.[3][6][7] Ensure adequate ventilation.[2][6] Avoid breathing vapors and
contact with the material.[2][4]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[2]

[4117]

» Containment and Cleaning Protocol:

o

Wear full personal protective equipment, including respiratory protection.[2][6]

(¢]

Contain the spill by diking with an inert absorbent material such as sand, earth,
vermiculite, or diatomite.[2][4][6][7]

o

Carefully collect the absorbed material into a suitable, labeled, and closed container for
hazardous waste disposal.[4][6][7]

o

Decontaminate the spill area and any affected equipment.[2]

Section 7: Toxicological Information

Exposure to Methyl 4-bromocrotonate can cause adverse health effects. The toxicological
properties have not been fully investigated, but available data indicates it is harmful.[1][3]
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e Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

» Acute Effects:
o Causes severe skin burns and serious eye damage.[1][6]
o Inhalation may cause respiratory tract irritation, inflammation, and toxic pneumonitis.[6][8]
o Symptoms of overexposure may include headache, dizziness, nausea, and vomiting.[7]

o Chronic Effects: Long-term exposure effects are not well-documented, but exposure should
be minimized as a matter of course.[1][4]

Table 3: Acute Toxicity Data

Type Route Species Value Source

LD50 Intravenous Mouse 56 mg/kg

Acute Toxicity
] Oral - 2,500 mg/kg 9]
Estimate

Section 8: Disposal Considerations

Waste material must be disposed of in accordance with all applicable local, regional, and
national regulations for hazardous waste.[5][6]

e Procedure:

Do not mix with other waste streams.

o

o

Dispose of the chemical in its original container or a suitable, labeled hazardous waste

container.

o

Arrange for disposal through a licensed professional waste disposal service.[5]

Handle uncleaned, empty containers as you would the product itself.

[¢]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 4-bromocrotonate: A Technical Guide to Safe
Handling and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144556#safety-and-handling-precautions-for-methyl-
4-bromocrotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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